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Compound of Interest

Compound Name: aStAx-35R

Cat. No.: B12370975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biological activities of Astaxanthin's

various isomers and analogs. The data presented is intended to inform research and

development in the fields of pharmacology and therapeutics, with a focus on antioxidant, anti-

inflammatory, and anti-cancer properties.

Introduction to Astaxanthin and its Analogs
Astaxanthin (ATX) is a keto-carotenoid pigment with potent antioxidant properties.[1] It exists in

several isomeric and analog forms, the biological activities of which can differ significantly. The

primary forms of astaxanthin include stereoisomers, geometric isomers, and esterified or free

forms. The term "aStAx-35R" is not standard nomenclature; however, based on chemical

naming conventions, it is likely a reference to the (3R, 3'S)-meso stereoisomer of astaxanthin.

The main analogs and isomers discussed in this guide are:

Stereoisomers: (3S,3'S)-astaxanthin, (3R,3'R)-astaxanthin, and (3R,3'S)-meso-astaxanthin.

[2]

Geometric Isomers: All-trans and cis-astaxanthin.

Forms: Esterified astaxanthin (as found in natural sources like Haematococcus pluvialis) and

free (non-esterified) astaxanthin (typical of synthetic production).[3]
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Comparative Biological Activity
The therapeutic potential of astaxanthin is largely attributed to its antioxidant, anti-inflammatory,

and anti-cancer activities. These properties vary between its different isomers and analogs.

Antioxidant Activity
The antioxidant capacity of astaxanthin is a key determinant of its protective effects against

oxidative stress-related diseases.

Analog/Isomer Antioxidant Assay Result Source

(3S,3'S)-Astaxanthin

Oxygen Radical

Antioxidant Capacity

(ORAC)

Highest activity

among stereoisomers.
[4][5]

(3R,3'R)-Astaxanthin ORAC
Lower activity than

(3S,3'S)-Astaxanthin.
[4]

(3R,3'S)-meso-

Astaxanthin
ORAC

Lowest activity among

stereoisomers.
[4]

Natural Astaxanthin

(Esterified)

Singlet Oxygen

Quenching

Over 50 times

stronger than

synthetic astaxanthin.

Synthetic Astaxanthin

(Free)

Singlet Oxygen

Quenching

Significantly lower

activity than natural

astaxanthin.

Astaxanthin

(unspecified isomers)

DPPH Radical

Scavenging

IC50 = 39.1 ± 1.14

ppm
[6]

Astaxanthin (HCl

extracted)

DPPH Radical

Scavenging
IC50 = 15.39 µg/mL [7]

Astaxanthin (HCl

extracted)

ABTS Radical

Scavenging
IC50 = 20.32 µg/mL [7]

Anti-inflammatory Activity
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Astaxanthin has been shown to modulate inflammatory responses through various signaling

pathways.

Analog/Isomer
Experimental
Model

Key Findings Source

All-E, 9Z, and 13Z-

Astaxanthin
Caco-2 cells

All isomers

significantly reduced

TNF-α-induced IL-8

secretion. Z-isomers,

particularly 9Z,

showed greater

downregulation of

COX-2 and TNF-α

gene expression.

Astaxanthin

(unspecified isomers)

LPS-stimulated

macrophages

Inhibited production of

NO, PGE2, TNF-α,

and IL-1β by blocking

NF-κB activation.

[8]

Anti-cancer Activity
The anti-proliferative and pro-apoptotic effects of astaxanthin have been observed in various

cancer cell lines.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://khu.elsevierpure.com/en/publications/astaxanthin-inhibits-nitric-oxide-production-and-inflammatory-gen/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analog/Isomer
Cancer Cell
Line

Assay
IC50 / Key
Results

Source

Astaxanthin

CBRH-7919

(human

hepatoma)

MTT Assay IC50 = 39 µM [9]

Astaxanthin K562 (leukemia)
Cell Growth

Inhibition

Most effective

among four

tested

carotenoids at 5

and 10 µM.

[9]

Astaxanthin
DU145 (prostate

cancer)
MTT Assay

IC50 < 200 µM;

dose-dependent

inhibition of

proliferation.

[10]

Astaxanthin
H22 (liver

cancer)
MTT Assay

Significant

inhibition of

proliferation at 20

and 40 µM after

12 and 24 hours.

[11]

Astaxanthin
U251-MG

(astroglioma)

Cell Viability

Assay
IC50 = 25.4 µM [12]

Astaxanthin
MCF-7 (breast

cancer)
MTT Assay

Dose- and time-

dependent

decrease in cell

viability; ~70%

reduction with 50

µg/mL after 48h.

[13]

Signaling Pathways Modulated by Astaxanthin
Astaxanthin exerts its biological effects by modulating key signaling pathways involved in

cellular processes like inflammation, proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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